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8-Hydroxyquinoline citrate copper potentiation
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Compound Focus: 8-Hydroxyquinoline citrate

CAS No.: 134-30-5

Cat. No.: S703134

FAQ: 8-Hydroxyquinoline & Copper Potentiation

Q1: What is the core mechanism behind copper potentiation of 8-hydroxyquinoline (8HQ) activity?

The antibacterial activity of 8HQ against Mycobacterium tuberculosis is not merely enhanced by copper but

is dependent on it. The 8HQ molecules act as copper ionophores [1] [2].

¢ lonophore Action: They bind to extracellular copper ions (Cu?*) and transport them into the bacterial
cell, leading to a dangerous accumulation of copper inside the cell [1].

¢ Active Complex: The active form is a 1:1 complex of 8HQ and copper [2]. This activity is specific to
copper; other divalent metal ions like zinc, iron, or manganese do not produce this effect [1] [2].

Q2: What are the consequences of increased intracellular copper?

The accumulation of intracellular copper leads to toxicity through at least two key mechanisms:

e Copper Stress: The elevated copper levels trigger a bacterial stress response, including the
upregulation of copper exporter genes like ctpV [1].

¢ ROS Generation: Copper is a redox-active metal. Its accumulation leads to the transient generation
of hydroxyl radicals, a type of Reactive Oxygen Species (ROS), which cause oxidative damage to
the cell. Scavenging these hydroxyl radicals can partially rescue bacterial growth inhibition [1].

The following diagram illustrates this coordinated mechanism of action.
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Q3: What key factors should I control in my experiments?

The following table summarizes critical parameters and their impacts based on the search results.
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Factor Impact on 8HQ Activity Experimental Note

Copper Essential; activity is potentiated by Confirm copper concentration in growth media.

Availability Cu?* and reduced by copper Use copper salts (e.g., CuSOas, CuCl2) to
chelators [1]. potentiate and chelators (e.g., TTM) to

antagonize [1].

Metal Highly specific to copper. Other The active form is a 1:1 8HQ-Cu complex [2].
Specificity metals (Zn2+, Fe2*t/3+, Mn2+, Mg2+,
Caz*) do not potentiate activity [1]

2].

ROS Contributes to toxicity, but is Use scavengers like thiourea (for hydroxyl
Generation transient (detectable at 90 min, radicals) to test mechanism. TEMPOL (for
gone by 24h) [1]. superoxide) had no effect [1].

Experimental Protocols & Workflows

The search results refer to several key methodologies used to elucidate this mechanism. Here is a summary

of the core experimental approaches.

Experiment Key . .
Brief Description
Goal Methodology
Confirm Copper  MIC with Determine Minimum Inhibitory Concentration (MIC) of 8HQs in
Dependence Chelators [1] the presence of the copper-specific chelator TetraThioMolybdate

(TTM). A significant increase in MIC (e.g., 15 to 25-fold) confirms
copper dependence.

| Verify Ionophore Activity | Intracellular Copper Measurement [1] | Measure intracellular copper levels
after 8HQ exposure using: * Fluorescent probe (e.g., PhenGreen SK) in cell lysates. « ICP-MS (Inductively
Coupled Plasma Mass Spectrometry) for total metal content. | | Link Toxicity to ROS | ROS Scavenging [1]
| Perform MIC assays in the presence of ROS scavengers: * Thiourea (hydroxyl radical scavenger) partially

rescues growth. « TEMPOL (superoxide scavenger) has no effect. |
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Important Limitations & Notes

¢ Focus on 8HQ, not Citrate: The most current and detailed studies investigate the 8-
hydroxyquinoline scaffold's interaction with copper, but do not specifically focus on the citrate salt (8-
HQC) mentioned in your topic [1] [2]. The core ionophore mechanism is expected to be similar, but
formulation differences could exist.

e Lack of Troubleshooting Guides: The searched literature confirms the mechanism but does not
contain dedicated troubleshooting sections for common laboratory problems, such as precipitation of
8HQ-copper complexes or variability in bacterial metal homeostasis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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